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Cat. No.: B084226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tetrabutylphosphonium hydroxide (TBPH), a quaternary phosphonium salt with the CAS

number 14518-69-5, is a versatile and powerful reagent in modern organic synthesis and

various industrial applications. This technical guide provides a comprehensive overview of its

core properties, applications, and handling procedures. Particular emphasis is placed on its

role as a phase-transfer catalyst, a strong organic base, and its utility in the synthesis of

polymers and active pharmaceutical ingredients (APIs). Detailed experimental protocols for

representative reactions and visualizations of key mechanisms are included to facilitate its

practical application in research and development.

Physicochemical and Safety Data
Tetrabutylphosphonium hydroxide is typically supplied as a 40% aqueous solution. It is a

colorless to pale yellow liquid with a high affinity for polar solvents.[1] The key physicochemical

and safety data are summarized in the tables below.

Table 1: Physicochemical Properties of
Tetrabutylphosphonium Hydroxide
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Property Value

CAS Number 14518-69-5[1][2]

Molecular Formula C₁₆H₃₇OP[1]

Molecular Weight 276.44 g/mol [1]

Appearance Colorless to pale yellow liquid[1]

Density 0.989 g/mL at 25 °C

Melting Point 15 °C / 59 °F[2]

Solubility Miscible with water[3]

Refractive Index n20/D 1.412

Table 2: Safety and Hazard Information
Hazard Description

GHS Pictogram

Signal Word Danger

Hazard Statements
H314: Causes severe skin burns and eye

damage[4]

Precautionary Statements

P280: Wear protective gloves/protective

clothing/eye protection/face protection. P305 +

P351 + P338: IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing. P310: Immediately call a POISON

CENTER or doctor/physician.

Storage
Store in a well-ventilated place. Keep container

tightly closed.[4]
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Tetrabutylphosphonium hydroxide's unique combination of strong basicity and phase-

transfer capabilities makes it an invaluable tool in a wide range of chemical transformations.

Phase-Transfer Catalysis
As a phase-transfer catalyst (PTC), TBPH facilitates reactions between reactants located in

immiscible phases (e.g., an aqueous phase and an organic phase). The lipophilic

tetrabutylphosphonium cation pairs with the reactive anion (in this case, hydroxide or another

anion generated in situ) and transports it into the organic phase where the reaction with the

organic substrate occurs. This mechanism overcomes the insolubility barrier, leading to faster

reaction rates, milder reaction conditions, and often improved yields and selectivities.

Common applications of TBPH as a phase-transfer catalyst include:

O-Alkylation of Phenols and Alcohols: A classic example where the hydroxide ion acts as a

base to deprotonate the phenol in the aqueous phase, and the resulting phenoxide ion is

transferred to the organic phase for alkylation.

C-Alkylation: Facilitating the alkylation of active methylene compounds.

Nucleophilic Substitution Reactions: Promoting reactions involving various nucleophiles.

Polymerization Reactions: Catalyzing the ring-opening polymerization of organosiloxanes.[5]

Strong Organic Base
The hydroxide ion associated with the tetrabutylphosphonium cation makes TBPH a strong

base in both aqueous and organic media. This property is exploited in various base-catalyzed

reactions, including:

Deprotonation Reactions: Its ability to deprotonate a wide range of acidic protons is

fundamental to many synthetic transformations.

Elimination Reactions: Promoting the formation of alkenes from alkyl halides.

Condensation Reactions: Catalyzing aldol and similar condensation reactions.

Role in Drug Development and API Synthesis
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In the pharmaceutical industry, TBPH is utilized in the synthesis of complex organic molecules

and active pharmaceutical ingredients. Its ability to promote reactions under mild conditions is

particularly advantageous when dealing with sensitive functional groups often present in drug

candidates. It is also used in the preparation of ionic liquids from poorly water-soluble acidic

APIs, potentially improving their physicochemical properties.

Experimental Protocols
The following protocols are provided as a general guide and may require optimization for

specific substrates and scales.

General Protocol for Phase-Transfer Catalyzed O-
Alkylation of a Phenol
This protocol describes a typical procedure for the etherification of a phenol using an alkyl

halide under phase-transfer conditions with Tetrabutylphosphonium hydroxide.

Materials:

Phenol derivative

Alkyl halide

Tetrabutylphosphonium hydroxide (40% in water)

Toluene (or another suitable water-immiscible organic solvent)

Deionized water

Sodium hydroxide (optional, for generating the phenoxide)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask equipped with a magnetic stirrer and reflux condenser

Separatory funnel
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Rotary evaporator

Procedure:

Reaction Setup: To a round-bottom flask, add the phenol derivative (1.0 eq), toluene

(sufficient to dissolve the phenol), and the alkyl halide (1.1 - 1.5 eq).

Aqueous Phase Preparation: In a separate beaker, prepare an aqueous solution of sodium

hydroxide (if used) or simply use deionized water.

Catalyst Addition: Add the Tetrabutylphosphonium hydroxide solution (typically 1-10

mol%) to the reaction flask.

Reaction: Vigorously stir the biphasic mixture and heat to the desired temperature (e.g., 50-

100 °C). The reaction progress can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the

mixture to a separatory funnel and add deionized water.

Extraction: Separate the organic layer. Wash the organic layer sequentially with deionized

water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the

crude product.

Purification: The crude product can be further purified by column chromatography, distillation,

or recrystallization as needed.

Protocol for the Polymerization of
Octamethylcyclotetrasiloxane (D₄)
This protocol is adapted from a patented procedure for the synthesis of organopolysiloxane

gum.

Materials:
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Octamethylcyclotetrasiloxane (D₄)

Tetrabutylphosphonium hydroxide (as a siloxanolate complex or aqueous solution)

Reactor equipped with a mechanical stirrer and vacuum line

Procedure:

Charging the Reactor: Charge the reactor with octamethylcyclotetrasiloxane.

Heating and Degassing: Heat the D₄ to approximately 110 °C under a reduced pressure

(e.g., 200 mmHg) to remove any residual water.

Catalyst Addition: Add a catalytic amount of the Tetrabutylphosphonium hydroxide
preparation (e.g., 0.01% by weight).

Polymerization: Maintain the reaction mixture at the elevated temperature and reduced

pressure. The polymerization will proceed, leading to an increase in viscosity.

Catalyst Deactivation: After the desired molecular weight is achieved, the catalyst can be

deactivated by neutralization with a weak acid or by thermal decomposition at a higher

temperature (e.g., 150-180 °C).

Stripping: Remove any low molecular weight volatile compounds by distillation under high

vacuum.

Product Isolation: The resulting high molecular weight organopolysiloxane gum is then

cooled and collected.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the fundamental mechanism of phase-transfer catalysis and a

typical experimental workflow for a catalyzed reaction.
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Q⁺ = Tetrabutylphosphonium Cation
X⁻ = Nucleophile (e.g., OH⁻)

R-Y = Organic Substrate
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Caption: Mechanism of Phase-Transfer Catalysis.
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Caption: General Experimental Workflow.
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Conclusion
Tetrabutylphosphonium hydroxide is a powerful and versatile reagent with significant

applications in both academic research and industrial chemical synthesis. Its efficacy as a

phase-transfer catalyst and a strong organic base allows for the efficient execution of a wide

variety of organic transformations. For researchers and drug development professionals, a

thorough understanding of its properties, handling requirements, and reaction mechanisms is

crucial for its safe and effective implementation in the laboratory and beyond. The information

and protocols provided in this guide serve as a foundational resource for harnessing the full

potential of this remarkable compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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